Cas no 61944-76-1 (9H-Fluoren-9-one, methyl-2,7-dinitro-)

9H-Fluoren-9-one, methyl-2,7-dinitro- structure
61944-76-1 structure
Product Name:9H-Fluoren-9-one, methyl-2,7-dinitro-
CAS No:61944-76-1
MF:C14H8N2O5
MW:284.22372341156
CID:462690
PubChem ID:71391092
Update Time:2025-04-19

9H-Fluoren-9-one, methyl-2,7-dinitro- Chemical and Physical Properties

Names and Identifiers

    • 9H-Fluoren-9-one, methyl-2,7-dinitro-
    • 1-methyl-2,7-dinitrofluoren-9-one
    • 1-METHYL-2,7-DINITRO-9H-FLUOREN-9-ONE
    • 61944-76-1
    • DTXSID10812979
    • Inchi: 1S/C14H8N2O5/c1-7-12(16(20)21)5-4-10-9-3-2-8(15(18)19)6-11(9)14(17)13(7)10/h2-6H,1H3
    • InChI Key: PITADNAUGNMECO-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C(C=CC=2C2C=CC(=C(C)C=21)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 284.04334
  • Monoisotopic Mass: 284.04332136g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • PSA: 103.35
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